Cas no 5910-05-4 (methyl 5-formyl-1H-pyrrole-3-carboxylate)

• Product Name: methyl 5-formyl-1H-pyrrole-3-carboxylate
• CAS No: 5910-05-4
• MF: C₇H₇NO₃
• MW: 153.135381937027
• MDL: MFCD09991922
• CID: 949660
• PubChem ID: 579027
• Update Time: 2025-04-19

methyl 5-formyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 5‐FORMYLPYRROLE‐3‐CARBOXYLATE
• 1H-Pyrrole-3-carboxylic acid,5-formyl-,methyl ester
• 2-formyl-4-methoxycarbonylpyrrole
• 4-carbomethoxypyrrole-2-carboxaldehyde
• 5-formyl-pyrrole-3-carboxylic acid methyl ester
• methyl 2-formyl-1H-4-pyrrolecarboxylate
• methyl 2-formyl-4-pyrrolcarboxylate
• methyl 2-formylpyrrole-4-carboxylate
• Methyl 5-formylpyrrole-3-carboxylate
• Methyl 5-formylpyrrole-3-carboxylate;
• methyl 5-formyl-1H-pyrrole-3-carboxylate
• AKOS006311643
• D85282
• MFCD09991922
• CS-0367104
• SCHEMBL2406445
• 5910-05-4
• 2-formylpyrrole-4-carboxylic acid methyl ester
• 1H-Pyrrole-3-carboxylic acid, 5-formyl-, methyl ester
• EN300-118882
• Methyl 5-formyl-1H-pyrrole-3-carboxylate #
• (1H)Pyrrole-3-carboxylic acid, 5-formyl-, methyl ester
• DB-431504
• AMY19142
• DTXSID20342151
• Z1198267233
• Methyl5-formyl-1H-pyrrole-3-carboxylate

• MDL： MFCD09991922
• Inchi： 1S/C7H7NO3/c1-11-7(10)5-2-6(4-9)8-3-5/h2-4,8H,1H3
• InChI Key： YXBYTBKDUXJEPP-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CNC(C=O)=C1)=O

Computed Properties

• Exact Mass: 153.04300
• Monoisotopic Mass: 153.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• PSA: 59.16000
• LogP: 0.61380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives